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Compound of Interest

Compound Name: Boc-L-phenylalanine methyl ester

Cat. No.: B558237 Get Quote

Essential Safety and Handling Guide for Boc-L-
phenylalanine Methyl Ester
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to both personal safety and the integrity of experimental outcomes. This

guide provides essential, immediate safety and logistical information for handling Boc-L-
phenylalanine methyl ester, a common reagent in peptide synthesis.
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Property Value

Chemical Name
N-(tert-Butoxycarbonyl)-L-phenylalanine methyl

ester

Synonyms
Boc-L-phenylalanine methyl ester, Boc-Phe-

OMe

CAS Number 51987-73-6

Molecular Formula C₁₅H₂₁NO₄

Molecular Weight 279.33 g/mol

Appearance White to off-white powder or solid[1][2]

Melting Point 36-40 °C

Storage

Store in a dry, cool, and well-ventilated place.

Keep containers tightly closed. Recommended

storage temperature is 2-8°C.[3]

Hazard Identification and Personal Protective Equipment (PPE):

Boc-L-phenylalanine methyl ester is classified as a hazardous chemical. Adherence to the

following PPE guidelines is mandatory to minimize exposure risk.
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Hazard GHS Classification Recommended PPE

Eye Irritation
Category 2: Causes serious

eye irritation[4][5]

Chemical safety goggles or

eyeglasses as described by

OSHA's eye and face

protection regulations.[1][4]

Skin Irritation
Category 2: Causes skin

irritation[4][5]

Chemical-resistant gloves

(e.g., nitrile) and a standard

laboratory coat must be worn.

[1][6]

Respiratory Irritation
Category 3: May cause

respiratory irritation[4][5]

Handle in a well-ventilated

area or a chemical fume hood.

[6] If dust formation is likely, a

NIOSH-approved respirator is

necessary.[6][7]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for the safe handling of Boc-L-phenylalanine methyl ester.

Preparation: Before handling, ensure that a designated work area, preferably within a

chemical fume hood, is clean and uncluttered.[8] An eyewash station and safety shower

should be in close proximity.[4]

Donning PPE: Put on all required personal protective equipment in the following order:

laboratory coat, safety goggles, and then gloves.

Weighing and Transfer:

Use a clean spatula and weigh boat to measure the desired amount of the compound.

To minimize dust dispersal, conduct weighing within a ventilated enclosure or fume hood.

[6]

Keep the container tightly closed when not in use.[4][9]
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Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[4]

Clean the work area and any equipment used.

Properly doff and dispose of contaminated PPE.

Disposal Plan
Proper disposal of Boc-L-phenylalanine methyl ester and its contaminated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: All materials contaminated with Boc-L-phenylalanine methyl ester,
including empty containers, used PPE, and absorbent materials from spills, must be

collected in a dedicated, clearly labeled, and sealed container.

Disposal Method: Dispose of the chemical waste through a licensed and approved waste

disposal company.[4][7] Do not allow the substance to be released into the environment.[4]

Under no circumstances should this chemical be poured down the drain.[7]

Spill Management: In case of a spill, avoid dust formation.[4][9] Sweep up the solid material

and place it into a suitable container for disposal.[4][9]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of Boc-L-phenylalanine Methyl Ester

Preparation
- Designate work area (fume hood)

- Verify safety equipment (eyewash, shower)

Don PPE
- Lab coat

- Safety goggles
- Nitrile gloves

Proceed when ready

Handling
- Weighing in ventilated area

- Keep container closed

Ready for handling

Post-Handling
- Wash hands

- Clean work area

After handling

Disposal
- Segregate contaminated waste
- Use licensed disposal service

For all waste

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of Boc-L-phenylalanine
methyl ester, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

